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Compound of Interest

Compound Name: Kri paste

Cat. No.: B1172498

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Kri paste, an iodoform-based
root canal filling material, for the treatment of non-vital primary teeth. This document details its
composition, mechanism of action, clinical efficacy, and includes detailed protocols for its
application and in-vitro evaluation.

Introduction

Kri paste is a commercially available, resorbable root canal filling material primarily used in
pediatric dentistry for the treatment of non-vital primary teeth. Its use is predicated on its
antimicrobial properties, resorbability that ideally matches that of the primary tooth root, and
radiopacity for clear visualization on radiographs. Maintaining a non-vital primary tooth until its
natural exfoliation is crucial for space maintenance in the dental arch, preventing malocclusion
in the permanent dentition.

Composition:

Kri paste is fundamentally an iodoform-based paste. The typical composition is as follows:
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Component Percentage Function

Antimicrobial agent,

lodoform ~80.5% - 80.8% ) N )
radiopacifier, vehicle
Vehicle, reduces the irritating
Camphor ~4.84% - 4.86%
effect of parachlorophenol
Parachlorophenol (PCMC) ~2.023% Potent antimicrobial agent
Reduces irritation, provides
Menthol ~1.213% - 1.215%

analgesic effect

Mechanism of Action

The therapeutic effects of Kri paste are attributed to its composite formulation. lodoform, the
primary component, possesses broad-spectrum antimicrobial activity. Upon contact with tissue
fluids, it slowly releases iodine, which is a potent antiseptic. Parachlorophenol is a strong
disinfectant effective against a wide range of microorganisms found in infected root canals.
Camphor and menthol act as vehicles and aim to reduce the cytotoxic effects of
parachlorophenol on periapical tissues. The paste is designed to be resorbable, allowing it to
be eliminated along with the physiological resorption of the primary tooth's roots, thus not
interfering with the eruption of the succedaneous permanent tooth.

Quantitative Data Summary

Clinical studies have demonstrated the efficacy of Kri paste in treating non-vital primary teeth,
often comparing it to Zinc Oxide Eugenol (ZOE) paste, another commonly used material.

Table 1: Clinical Success Rates of Kri Paste vs. ZOE in Primary Molars

" Follow-up Kri Paste ZOE Success Statistical
u
g Period Success Rate Rate Significance
Holan & Fuks 12 to >48
84% 65% p < 0.05[1][2][3]
(1993) months

Table 2: Effect of Root Canal Fill Length on Treatment Success Rate
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Kri Paste Failure

Statistical

Filling Status ZOE Failure Rate o
Rate Significance
Overfilled 21% 59% p < 0.02[1][3]
Underfilled 14% 17% Not significant[1][3]
Slightly higher o ] o
Flush Similar to underfilled Not significant

success for Kri

Table 3: In-vitro Antimicrobial Efficacy (Zone of Inhibition against S. faecalis)

Material Zone of Inhibition
Kri 1 Paste Smaller zone of inhibition
ZOE Greater zone of inhibition[4][5]

Table 4: In-vitro Cytotoxicity (Direct Contact with L929 Mouse Fibroblasts)

Material 4-hour Contact 24-hour Contact
) High cytotoxicity, remained High cytotoxicity, regardless of
Kri 1 Paste
high with setting time[4][5] setting time[4][5]
. High cytotoxicity, decreased High cytotoxicity, regardless of

with setting time

setting time[4][5]

Experimental Protocols

Clinical Application Protocol for Pulpectomy using Kri

Paste

This protocol outlines the one-visit pulpectomy procedure for non-vital primary molars.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172498#use-of-kri-paste-in-treating-non-vital-
primary-teeth]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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